Cas no 2602-46-2 (Direct Blue 6 (Technical Grade))

• Product Name: Direct Blue 6 (Technical Grade)
• CAS No: 2602-46-2
• MF: C₃₂H₂₀N₆Na₄O₁₄S₄
• MW: 932.75208568573
• MDL: MFCD00068426
• CID: 95513
• PubChem ID: 87566943
• Update Time: 2025-04-18

Direct Blue 6 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• CI NO 22610
• blue2b
• CI 22610
• CI 262610
• blue2bsalt
• modrprima6
• nci-c54579
• DIRECT BLUE
• benzobluegs
• directbluea
• DIRECT BLUE 6
• DIRECT BLUE 2B C.I.NO.22610
• tetrasodium 5,5'-(1,1'-biphenyl-4,4'-diylbisazo)-bis-7-amino-6-hydroxy-naphthalene-1,4-disulphonate
• 5,5'-diamino-4,4'-dihydroxy-3,3'-(3,3'-dimethoxy-biphenyl-4,4'-diyl-bis-azo)-bis-naphthalene-2,7-disulfonic acid,sodium salt
• 5,5'-Diamino-4,4'-dihydroxy-3,3'-(3,3'-dimethoxy-biphenyl-4,4'-diylbisazo)-bis-naphthalin-2,7-disulfonsaeure,Natriumsalz
• airedaleblued
• Diaminreinbl
• DIRECT BLUE 6 (C.I. 22610)
• direct sky blue 5B
• directbluehh
• ESSEX DIRECT BLUE 2 B CONC
• LIGHT BLUE
• Nippon Blue B
• paperblues
• skyblue4b
• skyblue5b
• Benzo Blue 2B
• C.I. Direct blue 6
• 3,3'-((4,4'-biphenylylene)bis(azo))bis(5-amino-7-naphthalenedisulfonic acid
• airedale blue 2bd
• aizen direct blue 2bh
• amanil blue 2bx
• atlantic blue 2b
• atul direct blue 2b
• iredale Blue 2BD
• Azocard Blue 2B
• C.I.Direct Blue 6
• 2602-46-2
• AKOS000282858
• Diazol Blue 2B
• NSC-9614
• Diazine Blue 2B
• Chlorazol Blue BP
• Diamine Blue 2B
• Direct Blue A
• tetrasodium 5-amino-3-[(E)-{4'-[(E)-(8-amino-1-hydroxy-3,6-disulfonato-4,4a-dihydronaphthalen-2-yl)diazenyl]biphenyl-4-yl}diazenyl]-4-hydroxynaphthalene-2,7-disulfonate
• DTXSID2020185
• Direct Blue GS
• Tertrodirect Blue 2B
• Diphenyl Blue 2B
• 2,7-Naphthalenedisulfonic acid, 3,3'-((1,1'-biphenyl)-4,4'-diylbis(azo))bis(5-amino-4-hydroxy-, tetrasodium salt
• Benzo Blue 2B Nippon Blue B
• C.I. DIRECT BLUE 6 [HSDB]
• Fenamin Blue 2B
• T70679
• HSDB 4057
• MFCD00068426
• TETRASODIUM 3,3'-((1,1'-BIPHENYL)-4,4'-DIYLBIS(AZO))BIS(5- AMINO-4-HYDROXYNAPHTHALENE-2,7-DISULPHONATE)
• AKOS024428862
• Fixanol Blue 2B
• Benzo Blue BBN-CF
• Belamine Blue 2B
• Diphenyl Blue M2B
• EINECS 220-012-1
• tetrasodium;5-amino-3-[[4-[4-[(8-amino-1-hydroxy-3,6-disulfonatonaphthalen-2-yl)diazenyl]phenyl]phenyl]diazenyl]-4-hydroxynaphthalene-2,7-disulfonate
• Cresotine Blue 2B
• Indigo Blue 2B
• Blue 2B
• Diaphtamine Blue BB
• C.I. 22610
• Direct Sky Blue K
• Direct Blue M2B
• Niagara Blue 2B
• Kayaku Direct Blue BB
• C.I. Direct Blue 6, tetrasodium salt
• Mitsui Direct Blue 2BN
• AKOS015903121
• Calcomine Blue 2B
• D0235
• di-rect blue
• Diphenyl Blue KF
• Q27095620
• CCRIS 166
• 2,7-NAPHTHALENEDISULFONIC ACID, 3,3'-((4,4'- BIPHENYLYLENE)BIS(AZO))BIS(5-AMINO-4-HYDROXY-, TETRASODIUM SALT
• Modr Prima 6 [Czech]
• Nippon Blue BB
• Modr Prima 6
• Pontamine Blue BB
• Bencidal Blue 2B
• Kayaku direct
• Vondacel Blue 2B
• Chloramine Blue 2B
• Direct Blue 6, technical-grade [Benzidine-based dyes]
• Paramine Blue 2B
• NSC 9614
• 2,7-Naphthalenedisulfonic acid, 3,3'-((4,4'-biphenylylene)bis(azo))bis(5-amino-4-hydroxy-, tetrasodium salt
• CI DIRECT BLUE 6
• Direct Blue K
• Direct Blue 6, technical-grade
• sodium 3,3'-(1E,1'E)-biphenyl-4,4'-diylbis(diazene-2,1-diyl)bis(5-amino-4-hydroxynaphthalene-2,7-disulfonate)
• 21ZL85SYWM
• Blue 2B salt
• 2,7-Naphthalenedisulfonic acid, 3,3'-((1,1'-biphenyl)-4,4'-diylbis(2,1-diazenediyl))bis(5-amino-4-hydroxy-, sodium salt (1:4)
• Benzo Blue BBA-CF
• 1-NAPHTHOL-3,6-DISULFONIC ACID, 2,2'-(4,4'-BIPHENYLYLENEBISAZO)BIS(8-AMINO-, TETRASODIUM SALT
• Diacotton Blue BB
• Azomine Blue 2B
• UNII-21ZL85SYWM
• Benzo Blue GS
• Chrome Leather Blue 2B
• NS00020776
• Tetrasodium 3,3'-((1,1'-biphenyl)-4,4'-diylbis(azo))bis(5-amino-4-hydroxynaphthalene-2,7-disulphonate)
• Enianil Blue 2BN
• Hispamin Blue 2B
• Direct Blue 2B
• Pheno Blue 2B
• Diamine Blue BB
• Direct Blue 6 (technical grade)
• Chlorazol Blue B
• Direct Blue BB
• Brasilamina Blue 2B
• Phenamine Blue BB
• CI DIRECT BLUE 6 [IARC]
• Benzanil Blue 2B
• 2,7-Naphthalenedisulfonic acid,3,3'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis[5-amino-4-hydroxy-,tetrasodium salt
• tetrasodium 5,5\\'-(1,1\\'-biphenyl-4,4\\'-diylbisazo)-bis-7-amino-6-hydroxy-naphthalene-1,4-disulphonate
• Direct Blue 6 (Technical Grade)

• MDL： MFCD00068426
• Inchi： 1S/C32H24N6O14S4.4Na/c33-23-13-21(53(41,42)43)9-17-11-25(55(47,48)49)29(31(39)27(17)23)37-35-19-5-1-15(2-6-19)16-3-7-20(8-4-16)36-38-30-26(56(50,51)52)12-18-10-22(54(44,45)46)14-24(34)28(18)32(30)40;;;;/h1-14,39-40H,33-34H2,(H,41,42,43)(H,44,45,46)(H,47,48,49)(H,50,51,52);;;;/q;4*+1/p-4/b37-35+,38-36+;;;;
• InChI Key： MPCYPRXRVWZKGF-OTGYWJPESA-J
• SMILES： S(C1C(=C(C2=C(C=C(C=C2C=1)S(=O)(=O)[O-])N)O)/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1C(=CC2=CC(=CC(=C2C=1O)N)S(=O)(=O)[O-])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 931.95100
• Monoisotopic Mass: 931.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 57
• Rotatable Bond Count: 9
• Complexity: 2000
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Surface Charge: 1
• XLogP3: Not available
• Topological Polar Surface Area: 352

Experimental Properties

• Color/Form: Dark blue powdery
• Boiling Point: Decomposes (NTP, 1992)
• PSA: 404.26000
• LogP: 10.16840
• Solubility: Soluble in water in blue to navy blue solution, slightly soluble in ethanol and fibrinolysin, insoluble in other organic solvents
• Color index: 22610

Direct Blue 6 (Technical Grade) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H350-H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Hazard Category Code： 20/21/22-63-45
• Safety Instruction： S22; S24/25; S45; S53
• RTECS：QJ6400000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances